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Compound of Interest

Compound Name: Eddha

Cat. No.: B032539

Providing critical safety and logistical information for the responsible management of
Ethylenediamine-N,N'-bis(2-hydroxyphenylacetic acid) (EDDHA) waste is paramount for
ensuring a safe and compliant laboratory environment. This document offers procedural, step-
by-step guidance for researchers, scientists, and drug development professionals, reinforcing
our commitment to being a trusted source for laboratory safety and chemical handling
information.

Understanding EDDHA and its Associated Hazards

EDDHA is a synthetic chelating agent used in various laboratory applications. While it is
biodegradable, the process can be slow. Safety Data Sheets (SDS) for EDDHA consistently
indicate that it is harmful to aquatic life with long-lasting effects. Therefore, it is imperative that
EDDHA and any materials contaminated with it are treated as hazardous waste and disposed
of in accordance with local, regional, national, and international regulations.

Quantitative Data Summary

For a clear understanding of EDDHA's properties and its environmental impact, the following
table summarizes key quantitative data.
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Property Value Source

Chemical Formula C18H20N206 --INVALID-LINK--
Molar Mass 360.36 g/mol --INVALID-LINK--
Appearance White to light brown solid --INVALID-LINK--
Melting Point 241-242 °C (decomposes) --INVALID-LINK--
Solubility in Water Soluble --INVALID-LINK--

) . Harmful to aquatic life with
Aquatic Toxicity ) --INVALID-LINK--
long lasting effects

Experimental Protocols for Proper Disposal

The following are detailed methodologies for the safe disposal of various forms of EDDHA
waste generated in a laboratory setting.

Unused Solid EDDHA

Unused or expired solid EDDHA must be disposed of as hazardous chemical waste.

» Step 1: Containerization. Ensure the solid EDDHA is in its original, sealed container or a
clearly labeled, compatible, and sealed waste container. The label must include "Hazardous
Waste," the full chemical name ("Ethylenediamine-N,N'-bis(2-hydroxyphenylacetic acid)"),
and the approximate quantity.

o Step 2: Segregation. Store the container in a designated hazardous waste accumulation
area, segregated from incompatible materials.

o Step 3: Disposal Request. Arrange for pickup and disposal through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.

Aqueous Solutions Containing EDDHA

Aqueous solutions containing EDDHA, including experimental residues and cleaning rinsates,
must be collected and treated as hazardous waste.
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Step 1: Collection. Collect all EDDHA-containing solutions in a dedicated, leak-proof, and
clearly labeled hazardous waste container. The container should be made of a material
compatible with the solution.

Step 2: Labeling. Label the container with "Hazardous Waste," the chemical name ("Aqueous
EDDHA waste"), the concentration of EDDHA, and a list of any other hazardous components
in the solution.

Step 3: Storage. Store the container in a designated satellite accumulation area for liquid
hazardous waste, ensuring secondary containment is in place to prevent spills.

Step 4: Disposal. Contact your institution's EHS for collection and disposal. Do not discharge
EDDHA solutions down the drain.

Contaminated Laboratory Materials

Disposable items such as gloves, pipette tips, and paper towels that are contaminated with
EDDHA should be disposed of as solid hazardous waste.

Step 1: Collection. Place all EDDHA-contaminated solid waste into a designated, durable,
and clearly labeled hazardous waste bag or container.

Step 2: Labeling. The container must be labeled "Hazardous Waste" and clearly indicate that
it contains EDDHA-contaminated materials.

Step 3: Sealing and Storage. Once the container is full, securely seal it and store it in the
designated solid hazardous waste accumulation area.

Step 4: Disposal. Arrange for disposal through your institution's EHS or a certified waste
management provider.

Empty EDDHA Containers

Empty containers that once held EDDHA must be managed as hazardous waste unless
properly decontaminated.

» Step 1: Triple Rinsing. To decontaminate the container, triple rinse it with a suitable solvent
(e.g., water). Collect all rinsate and manage it as aqueous EDDHA hazardous waste.
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o Step 2: Defacing the Label. After triple rinsing, deface or remove the original product label to
prevent misuse.

o Step 3: Disposal of Decontaminated Container. Once decontaminated, the container can
typically be disposed of as non-hazardous waste. However, confirm your institution's specific
policies for the disposal of decontaminated chemical containers.

Visualization of Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
EDDHA waste.
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Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of different types of EDDHA waste.

 To cite this document: BenchChem. [Proper Disposal of EDDHA: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032539#eddha-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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